Cas no 92891-23-1 (1-Methyl-2-nitro-3-(trifluoromethyl)benzene)

1-Methyl-2-nitro-3-(trifluoromethyl)benzene structure

92891-23-1 structure

Product Name:1-Methyl-2-nitro-3-(trifluoromethyl)benzene

CAS No:92891-23-1

MF:C₈H₆F₃NO₂

MW:205.133952617645

MDL:MFCD04972920

CID:820733

PubChem ID:13455431

Update Time:2024-10-26

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-2-nitro-3-(trifluoromethyl)benzene
- 2-Nitro-3-Methylbenzotrifluoride
- 1-Methyl-2-nitro-3-(trifluoromethyl)benzene (ACI)
- 1-Methyl-2-nitro-3-trifluoromethylbenzene
- CL8822
- AS-46114
- 92891-23-1
- MFCD04972920
- Benzene, 1-methyl-2-nitro-3-(trifluoromethyl)-
- 3-Methyl-2-nitrobenzotrifluoride
- 2-Nitro-3-Methyl Benzotrifluoride
- 1-methyl-2-nitro-3-trifluoromethyl-benzene
- DTXSID50541296
- BBL101298
- STL555094
- SCHEMBL3520821
- 2-NITRO-3-TRIFLUOROMETHYLTOLUENE
- AKOS005258075
- MDL： MFCD04972920
- Inchi： 1S/C8H6F3NO2/c1-5-3-2-4-6(8(9,10)11)7(5)12(13)14/h2-4H,1H3
- InChI Key： JTXZOTTYGWMNGR-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(C(F)(F)F)=CC=CC=1C)=O

Computed Properties

Exact Mass: 205.03500
Monoisotopic Mass: 205.03506292g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 45.8Å²

Experimental Properties

Density: 1.357
Boiling Point: 220.4°C at 760 mmHg
Flash Point: 87.1°C
Refractive Index: 1.475
PSA: 45.82000
LogP: 3.44520

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Security Information

Hazard Category Code： 20/21/22-36/37/38-22
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R20/21/22; R36/37/38

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Customs Data

HS CODE：2904909090
Customs Data：

China Customs Code:
2904909090

Overview:

2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	216615-1g	1-Methyl-2-nitro-3-(trifluoromethyl)benzene	92891-23-1	95%	1g	￡60.00	2022-03-01
Fluorochem	216615-5g	1-Methyl-2-nitro-3-(trifluoromethyl)benzene	92891-23-1	95%	5g	￡178.00	2022-03-01
Fluorochem	216615-25g	1-Methyl-2-nitro-3-(trifluoromethyl)benzene	92891-23-1	95%	25g	￡534.00	2022-03-01
TRC	B495345-50mg	1-Methyl-2-nitro-3-(trifluoromethyl)benzene	92891-23-1		50mg	$ 50.00	2022-06-07
TRC	B495345-100mg	1-Methyl-2-nitro-3-(trifluoromethyl)benzene	92891-23-1		100mg	$ 65.00	2022-06-07
TRC	B495345-500mg	1-Methyl-2-nitro-3-(trifluoromethyl)benzene	92891-23-1		500mg	$ 115.00	2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N858840-1g	2-Nitro-3-Methylbenzotrifluoride	92891-23-1	≥97%	1g	￥443.70	2022-09-01
Apollo Scientific	PC520536-5g	1-Methyl-2-nitro-3-(trifluoromethyl)benzene	92891-23-1	97+%	5g	£138.00	2025-02-21
Apollo Scientific	PC520536-10g	1-Methyl-2-nitro-3-(trifluoromethyl)benzene	92891-23-1	97%	10g	£400.00	2023-09-02
Apollo Scientific	PC520536-25g	1-Methyl-2-nitro-3-(trifluoromethyl)benzene	92891-23-1	97+%	25g	£712.00	2025-03-21

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Production Method

Production Method 1

401-79-6

92891-23-1

Reaction Conditions

Reference

: Separating nitration isomers of substituted benzene compounds

, United States, , ,

Production Method 2

92891-23-1

Reaction Conditions

Reference

: Nitromethyl or -ethyl substituted benzotrifluoride

, United States, , ,

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Raw materials

1-methyl-3-(trifluoromethyl)benzene

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Preparation Products

1-Methyl-2-nitro-3-(trifluoromethyl)benzene (92891-23-1)

1-Methyl-2-nitro-3-(trifluoromethyl)benzene Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:92891-23-1)1-Methyl-2-nitro-3-(trifluoromethyl)benzene

Order Number:A859948

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:21

Price ($):922.0

Email:sales@amadischem.com

Product Official Link

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